Cas no 1804086-07-4 ((4-(Trifluoromethyl)benzo[d]oxazol-2-yl)methanol)

• Product Name: (4-(Trifluoromethyl)benzo[d]oxazol-2-yl)methanol
• CAS No: 1804086-07-4
• MF: C₉H₆F₃NO₂
• MW: 217.144652843475
• CID: 4819458
• Update Time: 2025-06-13

(4-(Trifluoromethyl)benzo[d]oxazol-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 4-(Trifluoromethyl)benzo[d]oxazole-2-methanol
• (4-(Trifluoromethyl)benzo[d]oxazol-2-yl)methanol

• Inchi： 1S/C9H6F3NO2/c10-9(11,12)5-2-1-3-6-8(5)13-7(4-14)15-6/h1-3,14H,4H2
• InChI Key： ZDDFNBJKZMDBGD-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC2=C1N=C(CO)O2)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 234
• XLogP3: 1.8
• Topological Polar Surface Area: 46.3

Additional information on (4-(Trifluoromethyl)benzo[d]oxazol-2-yl)methanol

Introduction to (4-(Trifluoromethyl)benzo[d]oxazol-2-yl)methanol (CAS No. 1804086-07-4)

(4-(Trifluoromethyl)benzo[d]oxazol-2-yl)methanol, CAS No. 1804086-07-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the class of benzo[d]oxazole derivatives, which are known for their broad spectrum of biological activities and utility in the development of various therapeutic agents.

The molecular structure of this compound features a trifluoromethyl group attached to a benzo[d]oxazole ring, which is further substituted with a hydroxymethyl moiety at the 2-position. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug development. Additionally, the benzo[d]oxazole core is a well-studied scaffold in medicinal chemistry, known for its role in various pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer effects.

In recent years, there has been a growing interest in developing novel compounds based on benzo[d]oxazole derivatives for their potential therapeutic benefits. The hydroxymethyl group in (4-(Trifluoromethyl)benzo[d]oxazol-2-yl)methanol provides a versatile handle for further chemical modifications, allowing researchers to explore its reactivity and functionalization possibilities. This flexibility has made it a valuable intermediate in synthetic chemistry and a promising candidate for exploring new drug candidates.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The trifluoromethyl group not only improves the pharmacokinetic properties of the molecule but also enhances its binding affinity to biological targets. This has led to several studies investigating its role in modulating pathways associated with various diseases, particularly cancer. For instance, recent research has shown that benzo[d]oxazole derivatives can interact with specific enzymes and receptors involved in tumor growth and progression, making them attractive candidates for anticancer drug development.

Furthermore, the hydroxymethyl group in (4-(Trifluoromethyl)benzo[d]oxazol-2-yl)methanol can be easily functionalized through various chemical reactions, such as esterification or etherification, to produce more complex derivatives with tailored biological activities. These modifications have opened up new avenues for exploring its potential applications in other therapeutic areas, including neurodegenerative diseases and infectious disorders. The ability to modify this compound without compromising its core structural integrity makes it a versatile tool for medicinal chemists.

The synthesis of (4-(Trifluoromethyl)benzo[d]oxazol-2-yl)methanol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the trifluoromethyl group typically requires specialized reagents and conditions to achieve regioselective substitution on the aromatic ring. Despite these challenges, advances in synthetic methodologies have made it possible to produce this compound on a scalable basis, facilitating further research and development.

From a pharmacological perspective, (4-(Trifluoromethyl)benzo[d]oxazol-2-yl)methanol has shown promising results in preclinical studies. Its ability to interact with biological targets suggests that it could be developed into a lead compound for new therapeutic agents. However, further studies are needed to fully elucidate its mechanism of action and assess its safety profile before moving into clinical trials. Collaborative efforts between synthetic chemists and biologists are essential to translate this promising compound into viable drug candidates.

The growing interest in fluorinated compounds in drug discovery underscores the importance of (4-(Trifluoromethyl)benzo[d]oxazol-2-yl)methanol as a building block for novel therapeutics. The trifluoromethyl group is known to enhance binding affinity and metabolic stability, making fluorinated compounds particularly valuable in drug development. As research continues to uncover new applications for this class of compounds, (4-(Trifluoromethyl)benzo[d]oxazol-2-yl)methanol is poised to play a significant role in shaping the future of pharmaceutical innovation.